2-[(4-Fluorosulfonyloxybenzoyl)amino]-1,3,4-thiadiazole

• IUPAC Name: 2-[(4-fluorosulfonyloxybenzoyl)amino]-1,3,4-thiadiazole
• InChI: InChI=1S/C9H6FN3O4S2/c10-19(15,16)17-7-3-1-6(2-4-7)8(14)12-9-13-11-5-18-9/h1-5H,(H,12,13,14)
• InChI Key: ZJCKEBAXHNEREV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=NN=CS2)OS(=O)(=O)F
• Molecular Formula: C9H6FN3O4S2
• Molecular Weight: 303.3 g/mol

Description

2-[(4-Fluorosulfonyloxybenzoyl)amino]-1,3,4-thiadiazole is a chemical compound with potential applications in the field of scientific research. It is a derivative of thiadiazole and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[(4-Fluorosulfonyloxybenzoyl)amino]-1,3,4-thiadiazole is not fully understood. It is believed to exert its antitumor activity through the inhibition of tubulin polymerization, which is essential for cell division. It has also been suggested that it may induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[(4-Fluorosulfonyloxybenzoyl)amino]-1,3,4-thiadiazole has been found to exhibit antitumor activity by inhibiting cell proliferation and inducing apoptosis in cancer cells. It has also been found to exhibit fluorescent properties, making it a potential probe for the detection of metal ions. Additionally, it has been investigated for its potential use as a photosensitizer in photodynamic therapy.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(4-Fluorosulfonyloxybenzoyl)amino]-1,3,4-thiadiazole is its potential use as a fluorescent probe for the detection of metal ions. However, its use as a photosensitizer in photodynamic therapy may be limited by its potential toxicity to normal cells. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 2-[(4-Fluorosulfonyloxybenzoyl)amino]-1,3,4-thiadiazole include investigating its potential use as a therapeutic agent for cancer treatment. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. It may also be useful to explore its potential as a fluorescent probe for the detection of other metal ions.

Synthesis Methods

The synthesis of 2-[(4-Fluorosulfonyloxybenzoyl)amino]-1,3,4-thiadiazole has been achieved using different methods. One of the methods involves the reaction of 2-aminothiophenol with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with sulfonyl chloride to yield the final product. Another method involves the reaction of 2-aminothiophenol with 4-fluorobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with sulfonyl chloride to yield the final product.

Scientific Research Applications

2-[(4-Fluorosulfonyloxybenzoyl)amino]-1,3,4-thiadiazole has been studied for its potential applications in scientific research. It has been found to exhibit antitumor activity against various cancer cell lines. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions. Additionally, it has been investigated for its potential use as a photosensitizer in photodynamic therapy.